Cas no 4777-53-1 (({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid)

({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid structure
4777-53-1 structure
Product Name:({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid
CAS No:4777-53-1
MF:C11H12ClNO3S
MW:273.735880851746
CID:1518273
PubChem ID:2732495
Update Time:2025-04-21

({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • ({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid
    • 2-{[2-(5-chloro-2-methylanilino)-2-oxoethyl]thio}acetic acid
    • 2-[2-(5-chloro-2-methylanilino)-2-oxoethyl]sulfanylacetic acid
    • SR-01000642773-1
    • CCG-53617
    • Oprea1_560207
    • AC1MBWQB
    • DTXSID60369726
    • 4777-53-1
    • Oprea1_564593
    • AKOS008907278
    • Inchi: 1S/C11H12ClNO3S/c1-7-2-3-8(12)4-9(7)13-10(14)5-17-6-11(15)16/h2-4H,5-6H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: KEDKQSYARPIWFN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NC(CSCC(=O)O)=O

Computed Properties

  • Exact Mass: 273.02276
  • Monoisotopic Mass: 273.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Density: 1.423
  • Boiling Point: 485.8°C at 760 mmHg
  • Flash Point: 247.6°C
  • Refractive Index: 1.637
  • PSA: 66.4

({2-[(5-chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)acetic acid Related Literature

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